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Incidence of Hematological Adverse Events

The table below summarizes the incidence of neutropenia and thrombocytopenia reported in key clinical

trials of orelabrutinib, either as a monotherapy or in combination regimens.

Thrombocytopenia

Neutropenia (All

Indication Regimen (All Grade | Grade Citation
Grade | Grade 23)
23)
Relapsed/Refractory Orelabrutinib 24.5% [ 8.5% 34.0% / 13.2% [1][2]
(R/R) Mantle Cell monotherapy
Lymphoma (MCL)

RIR Waldenstrom's
Macroglobulinemia

Diffuse Large B-cell

Orelabrutinib
monotherapy

Orelabrutinib-

Information Not
Specified / 10.6%

52.6% (Grade 3-4)

Information Not
Specified / 8.5%

26.3% (Grade 3-4)

[3]

[4]

Lymphoma (DLBCL) based regimens

Newly Diagnhosed ORM 17.9% (Grade 3) 3.6% (Grade 3) [5]
Primary CNS (Orelabrutinib +

Lymphoma (PCNSL) Rituximab +

© 2026 Smolecule. All rights reserved.

1/5

Tech Support


https://www.smolecule.com/products/s538198?utm_src=pdf-body
https://www.smolecule.com/products/s538198?utm_src=pdf-interest
https://www.smolecule.com/products/s538198?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10432605/
https://pubmed.ncbi.nlm.nih.gov/37078706/
https://ash.confex.com/ash/2023/webprogram/Paper181500.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10725366/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12310752/
https://www.smolecule.com/products/s538198?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Root Cause Analysis & Performance Maximization

Specifications & Pricing

Neutropenia (All

Thrombocytopenia

Indication Regimen (All Grade | Grade Citation
Grade |/ Grade =3)
23)

high-dose

Methotrexate)
Newly Diagnosed R-MTO Safety profile was [6]
PCNSL (Rituximab, described as

Methotrexate, "tolerable"; specific

Thiotepa, rates for

Orelabrutinib)

hematological AEs
were not detailed in
the provided
excerpt.

Management and Supportive Care Strategies

Clinical study protocols provide guidance on managing these hematological toxicities. Here are detailed

methodologies for key supportive measures:

¢ Prophylactic Administration of G-CSF: For patients identified as high-risk (e.g., with bone marrow

involvement, poor performance status, or age over 65 years), pegylated recombinant human

granulocyte colony-stimulating factor (PEG-rhG-CSF) was administered at 6 mg once per week

to prevent neutropenia [4]. A secondary prevention strategy was used for other patients, where

PEG-rhG-CSF was initiated if a patient experienced neutropenia in a prior treatment cycle [4].

e Management of Established Cytopenias: Protocols included the use of erythropoietin (EPQO) or

thrombopoietin (TPO) and red blood cell (RBC) or platelet (PLT) transfusions as necessary, based

on clinical guidelines and physician assessment [4].

e Dose Modification: The clinical trial in R/R MCL reported that only three patients (2.8%)

discontinued treatment due to any treatment-related adverse events, indicating that dose holds or

adjustments were likely used to manage toxicity [1] [2].
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¢ Infection Prophylaxis: Comprehensive prophylaxis was a core part of the supportive care protocol in

these studies [4]:

o Compound sulfamethoxazole (TMP 0.16 g/SMX 0.8 g, daily) was given to prevent
Pneumocystis jirovecii pneumonia.

o Valacyclovir (0.5 g, twice daily) was administered to prevent herpes zoster reactivation.
o Entecavir (0.5 mg, daily) was used to prevent hepatitis B virus reactivation.

Mechanism and Workflow

The following diagram illustrates the hypothesized mechanism of these hematological events and the

corresponding clinical management workflow.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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